2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}pyrimidine-4-carbonitrile

• IUPAC Name: 2-[3-[(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxymethyl]pyrrolidin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C18H18N8O/c19-9-14-5-7-20-18(21-14)25-8-6-12(10-25)11-27-16-4-3-15-22-23-17(13-1-2-13)26(15)24-16/h3-5,7,12-13H,1-2,6,8,10-11H2
• InChI Key: QXQYGYFAHWCEFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C3N2N=C(C=C3)OCC4CCN(C4)C5=NC=CC(=N5)C#N
• Molecular Formula: C18H18N8O
• Molecular Weight: 362.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a triazole ring, and a pyridazine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings can participate in a variety of interactions, including hydrogen bonding and pi stacking, which can affect the compound’s properties and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar functional groups, the overall shape of the molecule, and the presence of aromatic rings.

Scientific Research Applications

Anticancer Applications

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Antimicrobial Applications

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Analgesic and Anti-inflammatory Applications

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Antioxidant Applications

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Antiviral Applications

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Enzyme Inhibition

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Antitubercular Applications

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Cardiovascular Disorders

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Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and tested in more complex biological systems.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These compounds can interact with different target receptors due to their ability to accept and donate hydrogen bonds .

Mode of Action

It can be inferred from the structure-activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines that the ability of these compounds to accept and donate hydrogen bonds allows them to make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes are involved in a wide range of biochemical pathways, and their inhibition can lead to various downstream effects.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures . These studies can provide insights into the bioavailability of the compound.

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, and antiviral activities . These activities suggest that the compound could have a wide range of molecular and cellular effects.